Cas no 63430-95-5 ((2R)-2-methyl-1,2,3,4-tetrahydroquinoline)

• Product Name: (2R)-2-methyl-1,2,3,4-tetrahydroquinoline
• CAS No: 63430-95-5
• MF: C₁₀H₁₃N
• MW: 147.216922521591
• CID: 2503161
• Update Time: 2025-10-18

(2R)-2-methyl-1,2,3,4-tetrahydroquinoline Chemical and Physical Properties

Names and Identifiers

• (R)-2-Methyl-1,2,3,4-tetrahydroquinoline
• (R)-1,2,3,4-Tetrahydro-2-methylquinoline
• (2R)-2-methyl-1,2,3,4-tetrahydroquinoline

• Inchi： 1S/C10H13N/c1-8-6-7-9-4-2-3-5-10(9)11-8/h2-5,8,11H,6-7H2,1H3/t8-/m1/s1
• InChI Key： JZICUKPOZUKZLL-MRVPVSSYSA-N
• SMILES： N1C2C=CC=CC=2CC[C@H]1C

Experimental Properties

• Density: 0.966±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 256.7±10.0 ºC (760 Torr),
• Flash Point: 113.3±14.4 ºC,
• Solubility: Slightly soluble (1.5 g/l) (25 º C),

Additional information on (2R)-2-methyl-1,2,3,4-tetrahydroquinoline

Introduction to (2R)-2-methyl-1,2,3,4-tetrahydroquinoline (CAS No. 63430-95-5)

(2R)-2-methyl-1,2,3,4-tetrahydroquinoline (CAS No. 63430-95-5) is a chiral compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its unique structural properties and potential biological activities. This compound is a member of the tetrahydroquinoline family, which is known for its diverse applications in pharmaceuticals and materials science.

The tetrahydroquinoline scaffold is characterized by a six-membered nitrogen-containing ring fused to a benzene ring, with the addition of a methyl group at the 2-position in the case of (2R)-2-methyl-1,2,3,4-tetrahydroquinoline. The chiral center at the 2-position imparts enantiomeric specificity, which can significantly influence the compound's biological activity and pharmacological properties.

Recent research has highlighted the importance of (2R)-2-methyl-1,2,3,4-tetrahydroquinoline in various biological contexts. For instance, studies have shown that this compound exhibits potent anti-inflammatory and antioxidant properties. These activities are attributed to its ability to modulate key signaling pathways involved in inflammation and oxidative stress. Specifically, (2R)-2-methyl-1,2,3,4-tetrahydroquinoline has been found to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, making it a promising candidate for the development of anti-inflammatory drugs.

In addition to its anti-inflammatory properties, (2R)-2-methyl-1,2,3,4-tetrahydroquinoline has also been investigated for its potential neuroprotective effects. Preclinical studies have demonstrated that this compound can protect neurons from oxidative damage and reduce neuronal apoptosis. These findings suggest that (2R)-2-methyl-1,2,3,4-tetrahydroquinoline may have therapeutic potential in neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The synthesis of (2R)-2-methyl-1,2,3,4-tetrahydroquinoline has been optimized using various methodologies to ensure high enantiomeric purity. One common approach involves the use of chiral catalysts or chiral auxiliaries to control the stereochemistry during the synthesis process. For example, asymmetric hydrogenation reactions using chiral rhodium catalysts have been successfully employed to produce (2R)-enantiomers with high yields and excellent enantiomeric excess (ee).

From a pharmaceutical perspective, (2R)-2-methyl-1,2,3,4-tetrahydroquinoline is an attractive lead compound due to its favorable pharmacokinetic properties. Studies have shown that this compound exhibits good oral bioavailability and favorable metabolic stability. These characteristics make it suitable for further development as a drug candidate. Additionally, its low toxicity profile in preclinical studies further supports its potential for clinical applications.

In conclusion, (2R)-2-methyl-1,2,3,4-tetrahydroquinoline (CAS No. 63430-95-5) is a versatile and promising compound with a wide range of potential applications in medicinal chemistry and drug discovery. Its unique structural features and biological activities make it an important focus of ongoing research efforts aimed at developing new therapeutic agents for various diseases. As research in this area continues to advance, it is likely that new insights into the properties and applications of this compound will emerge.